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Compound of Interest

Compound Name: Iron(ii)chloride hexahydrate

Cat. No.: B579629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of iron(ii) chloride

hexahydrate (FeCl₂·6H₂O) in aqueous and organic media. The following sections detail

quantitative solubility data, comprehensive experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Core Technical Data: Solubility Profile
Iron(II) chloride hexahydrate is a green crystalline solid that is highly soluble in water.[1] Its

solubility in various solvents is a critical parameter for its application in chemical synthesis,

pharmaceuticals, and material science. While extensive quantitative data for the hexahydrate

form in all solvents is not readily available in the literature, the following tables summarize the

known solubility of iron(II) chloride in its various forms. It is important to note that the hydration

state significantly impacts solubility, and data for the anhydrous (FeCl₂) and tetrahydrate

(FeCl₂·4H₂O) forms are often used as proxies.

Solubility in Water
Iron(II) chloride and its hydrates are highly soluble in water, forming pale green solutions.[2][3]

The solubility is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b579629?utm_src=pdf-interest
https://www.chemeurope.com/en/encyclopedia/Iron%28II%29_chloride.html
https://en.wikipedia.org/wiki/Iron(II)_chloride
https://www.why.gr/en/shop/laboratory-equipment/chemical-protectors-laboratory-equipment/salts-chemical-protectors-laboratory-equipment/iron-ii-chloride-4-h2o-250gr-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Form Temperature (°C) Solubility ( g/100 mL)

Iron(II) Chloride (form not

specified)
0 49.7

Iron(II) Chloride (form not

specified)
10 59

Iron(II) Chloride (form not

specified)
20 62.5

Iron(II) Chloride Tetrahydrate 20 68.5[2][4]

Iron(II) Chloride (form not

specified)
30 66.7

Iron(II) Chloride (form not

specified)
40 70

Iron(II) Chloride (form not

specified)
60 78.3

Iron(II) Chloride (form not

specified)
80 88.7

Iron(II) Chloride (form not

specified)
90 92.3

Iron(II) Chloride (form not

specified)
100 94.9

Iron(II) Chloride Tetrahydrate 100 105.7[2][4]

Solubility in Organic Solvents
The solubility of iron(II) chloride in organic solvents is more varied. Generally, it is soluble in

polar organic solvents and less soluble in nonpolar solvents.
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Solvent Compound Form Solubility

Methanol Anhydrous/Hydrated Soluble[5]

Ethanol Anhydrous/Hydrated Freely Soluble[6][7]

Ethanol Anhydrous/Tetrahydrate 100 g/100 mL[1]

Acetone Anhydrous/Hydrated Freely Soluble[6][7]

Tetrahydrofuran (THF) Anhydrous Soluble[2]

Benzene Anhydrous/Hydrated Slightly Soluble[6][8]

Diethyl Ether Anhydrous/Hydrated Practically Insoluble[6][8]

Experimental Protocols for Solubility Determination
The following methodologies outline standard procedures for determining the solubility of

inorganic salts like iron(II) chloride hexahydrate.

Isothermal Shake-Flask Method
This gravimetric method is a reliable and widely used technique for determining the solubility of

a solid in a liquid.

Methodology:

Preparation of Saturated Solution: An excess amount of iron(II) chloride hexahydrate is

added to a known volume of the solvent in a sealed, thermostated vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a

constant temperature for a prolonged period (typically 24-72 hours) to ensure that

equilibrium is reached.

Phase Separation: The suspension is allowed to stand undisturbed at the same constant

temperature until the excess solid has settled.

Sample Withdrawal and Analysis: A known volume of the clear supernatant is carefully

withdrawn using a filtered syringe to avoid transferring any solid particles.
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Solvent Evaporation: The withdrawn sample is weighed, and then the solvent is evaporated

(e.g., in a drying oven at a temperature below the decomposition temperature of the salt)

until a constant weight of the dry salt is achieved.

Calculation: The solubility is calculated as the mass of the dissolved salt per unit mass or

volume of the solvent.

Analytical Concentration Measurement
This method involves creating a saturated solution and then determining the concentration of

the dissolved solute using an appropriate analytical technique.

Methodology:

Saturated Solution Preparation: A saturated solution is prepared as described in the

isothermal shake-flask method (steps 1-3).

Sample Dilution: A known aliquot of the clear supernatant is carefully withdrawn and diluted

with a suitable solvent to a concentration within the working range of the chosen analytical

method.

Concentration Determination: The concentration of the diluted solution is determined using a

calibrated analytical instrument. Suitable techniques for iron(II) chloride could include:

UV-Vis Spectrophotometry: Based on the absorbance of the iron(II) ion, potentially after

complexation to enhance the signal.

Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission

Spectrometry (ICP-OES): For accurate determination of the iron concentration.

Titration: For instance, a redox titration to determine the concentration of Fe²⁺ ions.

Calculation: The original solubility is calculated by taking into account the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

solubility using the isothermal shake-flask method.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining solubility via the isothermal shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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